3-Amino-4-fluoro-2-methylphenol

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: 3-amino-4-fluoro-2-methylphenol
• InChI: InChI=1S/C7H8FNO/c1-4-6(10)3-2-5(8)7(4)9/h2-3,10H,9H2,1H3
• InChI Key: OIAWIBFDSKVGHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)F)O

Description

3-Amino-4-fluoro-2-methylphenol is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl N-tert-butoxycarbonyl-N-(6-fluoro-3-hydroxy-2-methyl-phenyl)carbamate (500 mg, 1.46 mmol, 1.0 eq) in DCM (6 mL) was added TFA (2 mL). The reaction was stirred at room temperature overnight, then the solvent was removed in vacuo, to give the title compound as yellow oil (200 mg, 97%).